Cas no 516487-04-0 (1-[(2-fluorophenyl)methyl]-1-(3-imidazol-1-ylpropyl)-3-phenylurea)
![1-[(2-fluorophenyl)methyl]-1-(3-imidazol-1-ylpropyl)-3-phenylurea structure](https://www.kuujia.com/scimg/cas/516487-04-0x500.png)
516487-04-0 structure
Product name:1-[(2-fluorophenyl)methyl]-1-(3-imidazol-1-ylpropyl)-3-phenylurea
1-[(2-fluorophenyl)methyl]-1-(3-imidazol-1-ylpropyl)-3-phenylurea Chemical and Physical Properties
Names and Identifiers
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- 1-[(2-fluorophenyl)methyl]-1-(3-imidazol-1-ylpropyl)-3-phenylurea
- DTXSID50409483
- 516487-04-0
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- Inchi: InChI=1S/C20H21FN4O/c21-19-10-5-4-7-17(19)15-25(13-6-12-24-14-11-22-16-24)20(26)23-18-8-2-1-3-9-18/h1-5,7-11,14,16H,6,12-13,15H2,(H,23,26)
- InChI Key: UJHSNBPQVQCNPX-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)NC(=O)N(CCCN2C=CN=C2)CC3=CC=CC=C3F
Computed Properties
- Exact Mass: 352.16993947g/mol
- Monoisotopic Mass: 352.16993947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 7
- Complexity: 430
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.2Ų
- XLogP3: 2.8
1-[(2-fluorophenyl)methyl]-1-(3-imidazol-1-ylpropyl)-3-phenylurea Related Literature
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A. Soldà,A. Cantelli,M. Di Giosia,M. Montalti,F. Zerbetto,S. Rapino,M. Calvaresi J. Mater. Chem. B, 2017,5, 6608-6615
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Xiaoyan Xu,Jun Zhang,Hongguang Xia Org. Biomol. Chem., 2018,16, 1227-1241
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3. Back matter
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Khaoula Boukari,Eric Duverger,Régis Stephan,Marie-Christine Hanf,Philippe Sonnet Phys. Chem. Chem. Phys., 2014,16, 14722-14729
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P. Schouwink,M. B. Ley,T. R. Jensen,L'. Smrčok,R. Černý Dalton Trans., 2014,43, 7726-7733
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